Cas no 150059-53-3 ([(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea)

• Product Name: [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea
• CAS No: 150059-53-3
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• CID: 4602581
• Update Time: 2025-10-29

[(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea Chemical and Physical Properties

Names and Identifiers

• [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea
• 2-[(E)-1-(4-METHOXYPHENYL)ETHYLIDENE]-1-HYDRAZINECARBOTHIOAMIDE
• Hydrazinecarbothioamide, 2-[1-(4-methoxyphenyl)ethylidene]-, (E)- (9CI)

• Inchi： 1S/C10H13N3OS/c1-7(12-13-10(11)15)8-3-5-9(14-2)6-4-8/h3-6H,1-2H3,(H3,11,13,15)/b12-7+
• InChI Key： JPXKIPVPEBSPLT-KPKJPENVSA-N
• SMILES： C1(=CC=C(OC)C=C1)/C(/C)=N/NC(=S)N

Additional information on [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea

[(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea: A Comprehensive Overview

The compound with CAS No. 150059-53-3, commonly referred to as [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The chemical structure of [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea is characterized by a thiourea moiety (a sulfur analog of urea) and an ethylidene group substituted with a 4-methoxyphenyl ring. The (E) configuration indicates that the substituents on the double bond are on opposite sides, which can influence the compound's reactivity and stability. This structure makes it a versatile building block for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thioureas in material science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The presence of sulfur atoms in the thiourea group provides strong coordination abilities, making this compound a promising candidate for constructing porous materials with applications in gas storage and catalysis. Researchers have explored its ability to form stable MOFs under various conditions, demonstrating its potential in creating hierarchical porous structures with tunable properties.

In terms of synthesis, [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea can be prepared through a variety of methods, including condensation reactions between thiourea derivatives and aldehydes or ketones. The choice of solvent, reaction temperature, and catalyst significantly impacts the yield and purity of the product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted synthesis or employing biodegradable solvents.

The physical properties of this compound, including its melting point, solubility, and thermal stability, are critical factors in determining its suitability for various applications. Experimental data indicate that [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea exhibits moderate thermal stability up to 200°C, making it suitable for processes that require elevated temperatures. Its solubility in common organic solvents like dichloromethane and THF also facilitates its use in solution-based reactions.

Beyond material science, this compound has shown promise in biological applications. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties due to its sulfur-containing functional groups. Researchers are actively investigating its potential as a lead compound for drug development, particularly in targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, [(E)-[1-(4-methoxyphenyl)ethylidene]amino]thiourea is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis techniques and property characterization, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.